Cas no 325486-43-9 (2-Bromo-3,5-difluorophenol)

• Product Name: 2-Bromo-3,5-difluorophenol
• CAS No: 325486-43-9
• MF: C₆H₃BrF₂O
• MW: 208.988228082657
• MDL: MFCD01861127
• CID: 92726
• PubChem ID: 22144860
• Update Time: 2025-11-02

2-Bromo-3,5-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,5-difluorophenol
• Bromodifluorophenol1
• PC8835
• Phenol,2-bromo-3,5-difluoro
• 325486-43-9
• CL9306
• 2-bromo-3,5-difluoro-phenol
• SCHEMBL4538752
• AS-46287
• FT-0612076
• MFCD01861127
• Phenol, 2-bromo-3,5-difluoro-
• CS-W015187
• SY009289
• A821318
• AM61457
• DTXSID00622882
• AGMQCXYWIMAOMT-UHFFFAOYSA-N
• AKOS005254325
• STL556642
• BBL102834

• MDL： MFCD01861127
• Inchi： 1S/C6H3BrF2O/c7-6-4(9)1-3(8)2-5(6)10/h1-2,10H
• InChI Key： AGMQCXYWIMAOMT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1O)F)F

Computed Properties

• Exact Mass: 207.93400
• Monoisotopic Mass: 207.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.858
• Boiling Point: 192 ºC
• Flash Point: 70 ºC
• Refractive Index: 1.529
• PSA: 20.23000
• LogP: 2.43290
• Solubility: Not determined

2-Bromo-3,5-difluorophenol Security Information

• Hazard Statement： Harmful/Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2-Bromo-3,5-difluorophenol

Comprehensive Analysis of 2-Bromo-3,5-difluorophenol (CAS No. 325486-43-9): Properties, Applications, and Industry Trends

2-Bromo-3,5-difluorophenol (CAS No. 325486-43-9) is a halogenated phenolic compound gaining significant attention in pharmaceutical and agrochemical research. With the molecular formula C₆H₃BrF₂O, this brominated difluorophenol derivative exhibits unique electronic properties due to the synergistic effects of bromo and fluoro substituents on the aromatic ring. Researchers increasingly focus on this compound as a versatile building block in organic synthesis, particularly for developing fluorinated drug candidates and specialty chemicals.

The compound's structural features make it valuable for cross-coupling reactions, a hot topic in modern synthetic chemistry. Recent publications highlight its utility in Suzuki-Miyaura couplings, where the bromine atom serves as an excellent leaving group while the fluorine atoms provide electronic modulation. This dual functionality addresses the growing demand for precision fluorination techniques in medicinal chemistry, a subject frequently searched in academic databases and AI-powered research tools.

From a physicochemical perspective, 2-Bromo-3,5-difluorophenol demonstrates remarkable stability compared to non-fluorinated analogs. The hydrogen bonding capacity of the phenolic OH group, combined with the electron-withdrawing effects of halogens, creates unique solubility profiles that interest formulation scientists. These properties align with current industry trends toward improved bioavailability in active pharmaceutical ingredients (APIs), a frequent search term among pharmaceutical professionals.

In material science applications, this compound serves as a precursor for liquid crystal materials and organic electronic components. The planar aromatic structure with controlled dipole moments makes it suitable for developing advanced OLED materials, a rapidly growing market segment. Manufacturers searching for fluorinated intermediates often explore derivatives like 325486-43-9 due to their optimal balance of reactivity and stability.

Quality control of 2-Bromo-3,5-difluorophenol requires specialized analytical methods. Modern laboratories employ HPLC-UV and GC-MS techniques for purity assessment, with particular attention to halogenated byproducts. These analytical challenges reflect broader industry concerns about process-related impurities, a key discussion point in regulatory forums and scientific conferences.

The synthesis of CAS 325486-43-9 typically involves regioselective bromination of difluorophenol precursors. Recent process optimization studies focus on catalytic methods to improve atom economy, responding to the chemical industry's emphasis on green chemistry principles. Such developments address frequently searched topics like cost-effective fluorination and sustainable halogenation in synthetic organic chemistry.

Storage and handling of this compound require consideration of its phenolic nature and halogen content. While not classified as hazardous under standard protocols, proper moisture control and light protection are recommended to maintain stability. These practical aspects generate numerous queries in chemical handling forums and safety databases.

Market analysts note growing demand for multihalogenated aromatics like 2-Bromo-3,5-difluorophenol, driven by expanding applications in electronic materials and pharmaceutical intermediates. The compound's CAS registry number 325486-43-9 appears in increasing numbers of patent applications, particularly in areas related to kinase inhibitor development and functional materials.

Future research directions likely involve exploring this compound's potential in metal-organic frameworks (MOFs) and catalysis. The unique electronic configuration of the molecule offers possibilities for designing tailored ligands, a subject of intense interest in coordination chemistry circles. Such applications align with trending searches for advanced functional materials and molecular design strategies.

In conclusion, 2-Bromo-3,5-difluorophenol (CAS No. 325486-43-9) represents an important fluorinated building block with diverse applications across multiple scientific disciplines. Its growing importance reflects broader industry shifts toward halogen-containing specialties and precision fluorochemistry, making it a compound of sustained interest for researchers and industrial chemists alike.